Cas no 2248349-35-9 ({4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine)

• Product Name: {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine
• CAS No: 2248349-35-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5922491
• PubChem ID: 137935339
• Update Time: 2025-05-20

{4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine
• 2248349-35-9
• EN300-6496996
• {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine

• Inchi： 1S/C8H15NO/c1-7-2-3-8(4-7,5-9)10-6-7/h2-6,9H2,1H3
• InChI Key： MDVOVTXBILKUPX-UHFFFAOYSA-N
• SMILES： O1CC2(C)CCC1(CN)C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine

Introduction to {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine (CAS No. 2248349-35-9)

{4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2248349-35-9, features a fused ring system consisting of a cyclopropane and a six-membered oxygen-containing heterocycle, making it a structurally intriguing molecule for further exploration.

The molecular framework of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine is characterized by its high degree of stereochemical complexity, which arises from the rigid bicyclic core and the presence of multiple chiral centers. This structural complexity not only presents challenges in synthetic chemistry but also opens up possibilities for tailored biological activities. The compound's architecture suggests potential interactions with biological targets, making it a promising candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The bicyclic system in {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine resembles several known bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the oxygen-containing heterocycle in particular has been associated with enhanced binding affinity to biological receptors, a feature that is often exploited in medicinal chemistry.

One of the most compelling aspects of this compound is its synthetic accessibility through various organic transformations. The synthesis of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine involves multi-step reactions that showcase the versatility of modern synthetic methodologies. Recent advances in transition metal-catalyzed reactions and organometallic chemistry have enabled more efficient and selective constructions of complex cyclic systems, which are essential for producing this type of molecule.

The stereochemistry of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine plays a crucial role in determining its biological activity. The compound's three-dimensional structure influences how it interacts with biological targets, such as enzymes and receptors, by affecting its conformational flexibility and binding affinity. Researchers have been employing computational modeling techniques to predict and optimize the stereochemical configuration of this molecule to enhance its pharmacological properties.

Recent studies have highlighted the potential of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine as a scaffold for developing new therapeutic agents. Its unique structural features make it an attractive starting point for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects. For instance, modifications to the substituents on the bicyclic core can fine-tune the compound's pharmacokinetic profile, making it more suitable for clinical applications.

The development of new synthetic routes for {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine has been facilitated by advancements in green chemistry principles, which emphasize sustainable and environmentally friendly synthetic methodologies. Researchers are increasingly focusing on using renewable feedstocks and catalytic processes to minimize waste and energy consumption during the synthesis of complex organic compounds like this one.

Another area of interest is the exploration of derivatives of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine that exhibit enhanced biological activity or improved pharmacological properties. By systematically varying substituents on the bicyclic core or introducing additional functional groups, chemists can generate libraries of compounds for high-throughput screening against various disease targets.

The potential applications of {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural motifs could inspire novel materials with specialized properties or serve as precursors for synthesizing other bioactive molecules with distinct functionalities.

In conclusion, {4-Methyl-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine (CAS No. 2248349) represents a fascinating subject of study in organic chemistry and drug discovery due to its complex structure and promising biological potential。The ongoing research into this compound underscores the importance of innovative synthetic strategies and computational methods in unlocking its full therapeutic potential。